3-(2-Amino-1-hydroxyethyl)benzonitrile hydrochloride

• IUPAC Name: 3-(2-amino-1-hydroxyethyl)benzonitrile;hydrochloride
• InChI: InChI=1S/C9H10N2O.ClH/c10-5-7-2-1-3-8(4-7)9(12)6-11;/h1-4,9,12H,6,11H2;1H
• InChI Key: MORBOTKMTNMYLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(CN)O)C#N.Cl
• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol

Description

“3-(2-Amino-1-hydroxyethyl)benzonitrile hydrochloride” is a chemical compound with the CAS Number: 50916-54-6. It has a molecular weight of 198.65. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is “3-(2-amino-1-hydroxyethyl)benzonitrile hydrochloride” and its InChI Code is "1S/C9H10N2O.ClH/c10-5-7-2-1-3-8 (4-7)9 (12)6-11;/h1-4,9,12H,6,11H2;1H".

Physical And Chemical Properties Analysis

“3-(2-Amino-1-hydroxyethyl)benzonitrile hydrochloride” is a powder that is stored at room temperature. Its molecular weight is 198.65.

Scientific Research Applications

• Novel Synthesis Methods : Research has shown novel one-pot synthesis methods for derivatives of benzonitrile, such as 3-amino-1,2-benzisoxazoles, which can be generated in superior yields compared to other methods. This has implications for more efficient production of compounds related to 3-(2-Amino-1-hydroxyethyl)benzonitrile hydrochloride (Palermo, 1996).

• Antimicrobial Activity : Some derivatives of benzonitrile have been synthesized and evaluated for antimicrobial activity. For instance, compounds synthesized from 5-chloro-2-hydroxy-benzonitrile showed significant antibacterial and antifungal properties (Kumar et al., 2022).

• Pharmacological Potential : Certain benzonitrile derivatives, like 4-((1R,2R)-2-hydroxycyclohexyl)-2(trifluoromethyl)benzonitrile, have been explored for their pharmacological potential, specifically as nonsteroidal androgen receptor antagonists for treatments in dermatology (Li et al., 2008).

• Chemical Reactions and Synthesis : Studies have reported on the TDAE-initiated reaction between benzonitrile derivatives and substituted benzaldehydes, which form substituted hydroxyethylbenzonitrile derivatives. These reactions have applications in synthesizing compounds like 3-substituted isochroman-1-one derivatives (Khoumeri et al., 2018).

• Spectroscopic Analysis : There has been significant research into the spectroscopic analysis of benzonitrile derivatives. For instance, the study of vibrational spectral analysis using FT-IR spectroscopy and theoretical calculations using DFT methods has provided insights into the structural properties of these compounds (Demircioğlu et al., 2015).

• Biological Evaluation : Some benzonitrile derivatives have been synthesized and biologically evaluated for their antimycobacterial properties, indicating the potential for these compounds to be used in medical applications (Tengler et al., 2013).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding inhalation, ingestion, and skin contact, and using protective clothing and eye protection.